N-(4-ethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H28N2O4S/c1-3-17-7-9-18(10-8-17)23-22(25)16-19-6-4-5-15-24(19)29(26,27)21-13-11-20(28-2)12-14-21/h7-14,19H,3-6,15-16H2,1-2H3,(H,23,25)
• InChI Key: BHOKEDMSMNSVQU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

N-(4-ethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide, also known as EPPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. EPPA belongs to the class of piperidine compounds, which have been extensively studied due to their diverse pharmacological properties.

Scientific Research Applications

Enzyme Inhibition and Molecular Docking Studies

Compounds derived from N-(4-ethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide have been synthesized and evaluated for their inhibition potential against enzymes like bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). One such study demonstrated that certain derivatives exhibit good activity against these enzymes, with IC50 values indicating their effectiveness in inhibition. Molecular docking studies were conducted to explore the mode of binding of these compounds against the studied enzymes, providing insights into their interaction mechanisms (Virk et al., 2018).

Antibacterial Activity

Another area of application is in the development of antibacterial agents. A study synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores to evaluate their antibacterial potentials. The findings highlighted that some compounds, specifically those bearing a 2-methylphenyl group, showed significant growth inhibitory activity against various bacterial strains, including Salmonella typhi and Escherichia coli, suggesting their potential as antibacterial agents (Iqbal et al., 2017).

Anticancer Activity

Research into the anticancer effects of derivatives of this compound revealed their cytotoxic effects on hepatocellular carcinoma (HCC) cell lines, HepG2 and Huh7. The study discovered compounds with significant cytotoxicity and safety margins, showing promise as potential treatments for HCC. These compounds also demonstrated the ability to decrease angiogenic markers and exhibited anti-angiogenic and anti-invasive effects, further supporting their potential in cancer therapy (Eldeeb et al., 2022).

Antimicrobial and Antifungal Applications

Derivatives of N-(4-ethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide have also been synthesized and screened for their antimicrobial and antifungal activities. The synthesized compounds showed moderate to significant activity against various Gram-negative and Gram-positive bacteria, demonstrating their potential as antimicrobial agents. Additionally, some compounds exhibited antifungal activities, expanding their potential therapeutic applications (Khalid et al., 2016).